Cas no 23176-70-7 (b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI))

• Product Name: b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI)
• CAS No: 23176-70-7
• MF: C₂₃H₃₄O₈
• MW: 438.511268138886
• CID: 261923
• PubChem ID: 12314349
• Update Time: 2025-07-19

b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI)
• b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl...
• pirolatin
• b-D-Glucopyranoside,4-hydroxy-2-(8-hydroxy-3,7-dimethyl-2,6-octadienyl)-5-methylphenyl, (Z,E)-
• Pyrolagenin 2-b-D-glucopyranoside
• Pyrolatin(6CI,8CI)
• Pyrolagenin 2-beta-D-glucopyranoside
• AC-35154
• 23176-70-7
• Renifolin
• Pyrolatin

• Inchi： 1S/C23H34O8/c1-13(5-4-6-14(2)11-24)7-8-16-10-17(26)15(3)9-18(16)30-23-22(29)21(28)20(27)19(12-25)31-23/h6-7,9-10,19-29H,4-5,8,11-12H2,1-3H3/b13-7+,14-6+
• InChI Key： JOWYQHXQROUWMG-CAZMDNNUSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1C=C(C)C(=CC=1C/C=C(\C)/CC/C=C(\C)/CO)O

Computed Properties

• Exact Mass: 438.22536804g/mol
• Monoisotopic Mass: 438.22536804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 166.5-167.5 ºC (methanol )
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 139.84000
• LogP: 1.08690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides

Additional information on b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI)

Introduction to b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI) and Its Significance in Modern Chemical Research

The compound with the CAS no. 23176-70-7, identified as b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI), represents a fascinating molecule with a complex structural framework that has garnered attention in the field of chemical biology and pharmaceutical research. This glycoside derivative exhibits a unique combination of functional groups, including hydroxyl and alkene moieties, which contribute to its versatile reactivity and potential biological activity. The presence of a glucopyranose core suggests applications in carbohydrate chemistry and its derivatives, while the phenyl ring with specific substitutions hints at possible interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of such intricate molecules, allowing researchers to explore their properties in greater detail. The structural complexity of b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI) makes it an attractive candidate for studying enzyme-substrate interactions and developing novel glycosidase inhibitors. These inhibitors are of significant interest in the treatment of various metabolic disorders and infections where carbohydrate metabolism plays a crucial role.

The molecular structure of this compound also suggests potential applications in the field of natural product synthesis. Many biologically active compounds isolated from plants and microorganisms contain glucoside moieties as part of their structure. By studying b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI), researchers can gain insights into the biosynthetic pathways of these natural products and develop synthetic strategies to mimic or enhance their production. This approach is particularly valuable in drug discovery efforts where access to large quantities of complex natural products is often challenging.

In addition to its structural complexity, the compound's functional groups also make it a suitable candidate for material science applications. The hydroxyl groups can participate in hydrogen bonding interactions, which are essential for the design of polymers and materials with specific properties. The presence of double bonds in the alkene moieties provides opportunities for polymerization reactions, leading to the development of novel materials with tailored mechanical and thermal properties. Such materials could find applications in industries ranging from construction to electronics.

The study of b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI) also contributes to our understanding of chemical reactions at the molecular level. The compound's reactivity can be harnessed to develop new synthetic methodologies that are more efficient and environmentally friendly. For instance, catalytic approaches that minimize waste and energy consumption are increasingly important in modern chemical synthesis. By investigating the reactions involving this compound, chemists can identify new catalysts and reaction conditions that align with green chemistry principles.

From a pharmaceutical perspective, b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI) offers a platform for drug discovery and development. Its structural features can be modified to enhance binding affinity to target proteins or enzymes. Additionally, glycosides are known for their role as bioactive molecules in many therapeutic areas. By leveraging the structural motifs present in this compound, researchers can design molecules that modulate biological processes effectively while minimizing side effects.

The compound's unique structure also makes it an interesting subject for computational chemistry studies. Molecular modeling techniques can be used to predict how b-D-Glucopyranoside,4-hydroxy-2-[(2E,6Z)-8-hydroxy-3,7-dimethyl-2,6-octadienyl]-5-methylphenyl(9CI) interacts with biological targets at an atomic level. These predictions can guide experimental efforts by highlighting key interaction sites and providing insights into potential binding modes. Such computational studies are becoming increasingly integral to drug discovery pipelines as they provide rapid and cost-effective screening of large libraries of compounds.

In conclusion,b-D-Glucopyranoside,4hydroxy-,[([,[),*,*])-,methyl]pheny(9CI) (CAS no.,*23176-,*70-,*7) is a multifaceted molecule with significant potential in various fields including chemical biology,pharmaceutical research,and material science.* Its complex structure,* functional groups,* and diverse applications make it a valuable subject for further study.* As research continues,* new insights into its properties* will likely emerge,* paving the way for innovative developments* across multiple scientific disciplines.*